Cas no 324055-74-5 (4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl 2,2-dimethylpropanoate)

• Product Name: 4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl 2,2-dimethylpropanoate
• CAS No: 324055-74-5
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 6304718
• PubChem ID: 741826
• Update Time: 2025-05-19

4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl 2,2-dimethylpropanoate
• 324055-74-5
• (4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl) 2,2-dimethylpropanoate
• BIM-0026062.P001
• SR-01000474785
• CBMicro_026012
• CCG-309870
• Oprea1_502841
• AKOS002234027
• 4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl pivalate
• EU-0076231
• SR-01000474785-1
• Oprea1_046104
• F0896-0171

• Inchi： 1S/C17H18O4/c1-17(2,3)16(19)20-10-7-8-12-11-5-4-6-13(11)15(18)21-14(12)9-10/h7-9H,4-6H2,1-3H3
• InChI Key： BKTGQFHRGFGWHQ-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C=CC(=CC1=2)OC(C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl 2,2-dimethylpropanoate

4-Oxo-1H,2H,3H,4H-Cyclopentacchromen-7-Yl 2,2-Dimethylpropanoate: A Comprehensive Overview

4-Oxo-1H,2H,3H,4H-cyclopentacchromen is a unique bicyclic compound that has garnered significant attention in the field of organic chemistry due to its versatile structure and potential applications in drug discovery. The compound with CAS No 324055-74-5 is a derivative of this core structure, specifically modified with a 2,2-dimethylpropanoate group. This modification enhances the compound's stability and bioavailability, making it a promising candidate for various biomedical applications.

The synthesis of 4-oxo-cyclopentacchromen derivatives has been extensively studied in recent years. Researchers have developed novel synthetic pathways that not only improve the yield but also ensure the high purity of the final product. One such method involves a tandem cyclization reaction followed by oxidation to introduce the ketone group at the 4-position. This approach has been optimized to minimize side reactions and maximize selectivity.

The structural uniqueness of cyclopentacchromen lies in its fused ring system, which combines a chromene moiety with a five-membered ring. This arrangement creates a rigid framework that can be further functionalized to explore its biological activities. The addition of the 2,2-dimethylpropanoate group at the 7-position introduces an ester functionality that can serve as a handle for further chemical modifications or as a bioisostere in medicinal chemistry.

In terms of physical properties, CAS No 324055-74-5 exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed intriguing pharmacological properties. Recent studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary in vitro assays have shown moderate cytotoxicity against certain cancer cell lines, suggesting its potential role in oncology research.

To further explore its therapeutic potential, researchers have conducted detailed mechanistic studies using computational chemistry tools. Molecular docking simulations have provided insights into how this compound interacts with target proteins at the molecular level. These findings are crucial for guiding future optimization efforts aimed at enhancing its bioactivity and selectivity.

In conclusion, CAS No 324055-74-5, or 4-Oxo-cyclopentacchromen-7-Yl 2,2-Dimethylpropanoate, represents an exciting advancement in organic chemistry with promising applications in drug development. Its unique structure and favorable physicochemical properties position it as a valuable tool for researchers exploring novel therapeutic agents.